N-(6-methoxy-3-pyridinyl)-4-methylbenzamide

• IUPAC Name: N-(6-methoxypyridin-3-yl)-4-methylbenzamide
• InChI: InChI=1S/C14H14N2O2/c1-10-3-5-11(6-4-10)14(17)16-12-7-8-13(18-2)15-9-12/h3-9H,1-2H3,(H,16,17)
• InChI Key: YAFMLJHIBXYJFU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2=CN=C(C=C2)OC
• Molecular Formula: C14H14N2O2
• DSSTOX Substance ID: DTXSID70400255
• Molecular Weight: 242.27 g/mol
• CAS RN: 634177-09-6

Description

N-(6-methoxy-3-pyridinyl)-4-methylbenzamide, also known as MPB, is a small molecule inhibitor that has been extensively studied for its potential in various scientific research applications. It is a synthetic compound that is widely used in the field of biochemistry and pharmacology due to its unique chemical properties and potential therapeutic benefits.

Mechanism of Action

The mechanism of action of N-(6-methoxy-3-pyridinyl)-4-methylbenzamide involves the inhibition of various enzymes and proteins that play a crucial role in disease development and progression. N-(6-methoxy-3-pyridinyl)-4-methylbenzamide has been shown to inhibit the activity of enzymes such as cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. N-(6-methoxy-3-pyridinyl)-4-methylbenzamide has also been shown to inhibit the activity of proteins such as heat shock protein 90 (HSP90), which is involved in the regulation of various signaling pathways that are important for cancer cell survival and proliferation.
Biochemical and Physiological Effects:
N-(6-methoxy-3-pyridinyl)-4-methylbenzamide has been shown to have several biochemical and physiological effects. It has been shown to inhibit the production of inflammatory mediators such as prostaglandins and cytokines, which are involved in the development of various inflammatory diseases. N-(6-methoxy-3-pyridinyl)-4-methylbenzamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells by inhibiting the activity of HSP90. Additionally, N-(6-methoxy-3-pyridinyl)-4-methylbenzamide has been shown to have neuroprotective effects by inhibiting the activity of enzymes such as monoamine oxidase (MAO), which are involved in the degradation of neurotransmitters.

Advantages and Limitations for Lab Experiments

N-(6-methoxy-3-pyridinyl)-4-methylbenzamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified, making it readily available for use in various in vitro and in vivo studies. N-(6-methoxy-3-pyridinyl)-4-methylbenzamide has also been shown to have a high degree of selectivity and potency, which allows for the specific inhibition of target enzymes and proteins. However, one limitation of N-(6-methoxy-3-pyridinyl)-4-methylbenzamide is that it may have off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of N-(6-methoxy-3-pyridinyl)-4-methylbenzamide. One potential direction is the investigation of its potential as a therapeutic agent for various diseases such as cancer, inflammation, and neurodegenerative diseases. Another potential direction is the development of more potent and selective inhibitors based on the chemical structure of N-(6-methoxy-3-pyridinyl)-4-methylbenzamide. Additionally, the use of N-(6-methoxy-3-pyridinyl)-4-methylbenzamide in combination with other therapeutic agents may also be explored to enhance its therapeutic potential.

Scientific Research Applications

N-(6-methoxy-3-pyridinyl)-4-methylbenzamide has been extensively studied for its potential in various scientific research applications. It has been shown to inhibit the activity of several enzymes and proteins that are involved in various biological processes such as inflammation, cancer, and neurodegenerative diseases. N-(6-methoxy-3-pyridinyl)-4-methylbenzamide has been used in various in vitro and in vivo studies to investigate the role of these enzymes and proteins in disease development and progression.